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Compound of Interest

Compound Name: 4-(Diethylamino)salicylaldehyde

Cat. No.: B093021

Essential Safety and Handling Guide: 4-
(Diethylamino)salicylaldehyde

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with 4-
(Diethylamino)salicylaldehyde. Adherence to these procedures is crucial for ensuring
laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

4-(Diethylamino)salicylaldehyde is classified as a hazardous substance. It is crucial to use
appropriate Personal Protective Equipment (PPE) to minimize exposure and ensure personal
safety.

Signal Word: Warning[1][2]
Hazard Statements:
o Causes skin irritation (H315).[1][2]

o Causes serious eye irritation (H319).[1][2]
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e May cause respiratory irritation (H335).[1][2]

» Toxic to aquatic life with long-lasting effects (H411).[1]

Recommended Personal Protective Equipment:
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Glasses with Side
Shields

Must meet ANSI Z87.1
standard.[3]

Chemical Safety Goggles

Required when there is a
splash hazard.[3][4]

Face Shield

To be worn over safety glasses

or goggles during procedures
with a high risk of splashing.[3]
[5]

Hand Protection

Chemical-resistant Gloves

Disposable nitrile gloves are
suitable for incidental contact.
[3] For prolonged contact,
heavier-duty gloves should be
worn.[3] Always inspect gloves
before use and remove them

immediately if contaminated.[3]

[6]

Body Protection

Laboratory Coat

A standard lab coat is required

to protect personal clothing.[3]

[6]

Chemical-resistant Apron

Recommended for procedures
involving large quantities or a

high risk of splashing.

Respiratory Protection

NIOSH-approved Respirator

A dust mask (e.g., N95) should
be used if handling the powder
outside of a fume hood to
avoid inhaling dust particles.[2]
[4] Use in a well-ventilated

area is essential.[1][4][7]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Move the individual to fresh air immediately.[1]
[41[7] If breathing is difficult, provide oxygen.[1]

Inhalation [7] If breathing has stopped, give artificial
respiration.[1][4][7] Seek immediate medical
attention.[1][4]

Immediately flush the skin with plenty of water
for at least 15 minutes while removing
i contaminated clothing and shoes.[1][4][7] Get
Skin Contact _ o
medical attention if irritation develops or
persists.[1][7] Wash contaminated clothing

before reuse.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1][4][7] Remove

contact lenses if present and easy to do.[1][4]

Seek immediate medical attention.[1][4][7]

Do NOT induce vomiting.[1][4][7] If the person is
conscious and alert, give 2-4 cupfuls of milk or

Ingestion water.[7] Never give anything by mouth to an
unconscious person.[1][4][7] Seek immediate
medical attention.[1][4][7]

Handling, Storage, and Disposal

Proper handling and storage are essential to maintain the chemical's integrity and prevent
accidents.

Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.[1][7]
» Avoid contact with skin, eyes, and clothing.[1]

e Avoid breathing dust.[1][4]
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e Wash hands thoroughly after handling.[1][4][7]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[7]

Storage:

Store in a cool, dry, and well-ventilated area.[1][7]

Keep the container tightly closed when not in use.[1][4][7]

The substance is air and moisture sensitive; consider storing under an inert atmosphere.[4]

[8]

Store locked up.[1][4]
Disposal:
» Dispose of waste in accordance with all applicable federal, state, and local regulations.[1][4]

» Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[1][4]

e Do not reuse empty containers.[1] Dispose of them as unused product.[1]

Quantitative Data

The following table summarizes key quantitative data for 4-(Diethylamino)salicylaldehyde.
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Property

Value

Molecular Formula

C11H1sNO2[2][9][10]

Molecular Weight 193.24 g/mol [2][10]
Melting Point 60-62 °C[2][9][11]
Boiling Point 329.46 °C (estimate)[9][11]

Beige to lilac purple solid[7] or yellow to brown
Appearance _

crystalline powder.[9][11]

Insoluble in water.[9][11] Soluble in ethanol,
Solubility acetone, benzene, and ether.[9] Slightly soluble

in DMSO and methanol.[9]

Oral LD50 (Rat)

2262 mg/kg[7]

Oral LD50 (Mouse)

1131 mg/kg[7]

Dermal LD50 (Rat)

>2500 mg/kg[7]

Operational Plans

The following diagrams illustrate the procedural workflows for handling 4-

(Diethylamino)salicylaldehyde.
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Caption: Workflow for handling a chemical spill of 4-(Diethylamino)salicylaldehyde.
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Caption: General procedure for handling 4-(Diethylamino)salicylaldehyde from receipt to
disposal.

Experimental Protocols and Signaling Pathways

Detailed experimental protocols for syntheses involving 4-(Diethylamino)salicylaldehyde are
typically proprietary to the research institution or company developing the procedure and are
not publicly available in safety documents. This compound is primarily used as a chemical
intermediate in the synthesis of other molecules, such as Schiff-base ligands.[11][12]

Information regarding signaling pathways is not applicable, as 4-
(Diethylamino)salicylaldehyde is a laboratory chemical and not a therapeutic agent for which
biological signaling pathways are typically investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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